Cas no 2138531-90-3 (3-[Ethyl(2-methylpropyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol)

• Product Name: 3-[Ethyl(2-methylpropyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol
• CAS No: 2138531-90-3
• MF: C₁₃H₂₄F₃NO
• MW: 267.330974578857
• CID: 6172120
• PubChem ID: 165496311
• Update Time: 2025-10-29

3-[Ethyl(2-methylpropyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[ethyl(2-methylpropyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol
• EN300-1160764
• 2138531-90-3
• 3-[Ethyl(2-methylpropyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol

• Inchi： 1S/C13H24F3NO/c1-4-17(8-9(2)3)12-7-10(18)5-6-11(12)13(14,15)16/h9-12,18H,4-8H2,1-3H3
• InChI Key： XYSOEWOYVHBKCT-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CC1N(CC)CC(C)C)O)(F)F

Computed Properties

• Exact Mass: 267.18099888g/mol
• Monoisotopic Mass: 267.18099888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[Ethyl(2-methylpropyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol

Research Brief on 3-[Ethyl(2-methylpropyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol (CAS: 2138531-90-3)

In recent years, the compound 3-[Ethyl(2-methylpropyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol (CAS: 2138531-90-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexanol scaffold and trifluoromethyl group, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings and developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-[Ethyl(2-methylpropyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol involves a multi-step process that includes the introduction of the trifluoromethyl group and the ethyl(2-methylpropyl)amino moiety. Recent studies have optimized these synthetic pathways to improve yield and purity, which are critical for pharmaceutical applications. Advanced techniques such as asymmetric catalysis and flow chemistry have been employed to enhance the stereoselectivity and scalability of the synthesis.

From a biological perspective, this compound has demonstrated notable activity as a modulator of specific neurotransmitter receptors. Preliminary in vitro and in vivo studies suggest that it may have applications in treating neurological disorders, including anxiety and depression. The trifluoromethyl group is believed to enhance the compound's binding affinity and metabolic stability, making it a valuable candidate for further drug development.

Recent pharmacological evaluations have also explored the compound's potential in oncology. Early-stage research indicates that 3-[Ethyl(2-methylpropyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol may inhibit certain signaling pathways involved in tumor growth. However, these findings are still in the experimental phase, and further studies are needed to validate its efficacy and safety in clinical settings.

In conclusion, 3-[Ethyl(2-methylpropyl)amino]-4-(trifluoromethyl)cyclohexan-1-ol represents a promising molecule with diverse therapeutic potential. Ongoing research is expected to elucidate its mechanisms of action and optimize its pharmacological properties. The compound's unique chemical structure and biological activity make it a compelling subject for future studies in drug discovery and development.